Cas no 62579-69-5 ([1,1'-Biphenyl]-4-amine, 3-bromo-4'-(methylsulfonyl)-)

• Product Name: [1,1'-Biphenyl]-4-amine, 3-bromo-4'-(methylsulfonyl)-
• CAS No: 62579-69-5
• MF: C₁₃H₁₂BrNO₂S
• MW: 326.208881378174
• CID: 439447
• PubChem ID: 71385031
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-amine, 3-bromo-4'-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-amine, 3-bromo-4'-(methylsulfonyl)-
• 2-bromo-4-(4-methylsulfonylphenyl)aniline
• DTXSID60807274
• 3-Bromo-4'-(methanesulfonyl)[1,1'-biphenyl]-4-amine
• 62579-69-5

• Inchi： 1S/C13H12BrNO2S/c1-18(16,17)11-5-2-9(3-6-11)10-4-7-13(15)12(14)8-10/h2-8H,15H2,1H3
• InChI Key： JALCGTZDHSAKDF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1C=CC(=CC=1)S(C)(=O)=O)N

Computed Properties

• Exact Mass: 324.97726
• Monoisotopic Mass: 324.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16